2-{[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C25H19F2N5OS/c26-17-7-5-16(6-8-17)13-29-23(33)15-34-25-31-30-24(32(25)19-11-9-18(27)10-12-19)21-14-28-22-4-2-1-3-20(21)22/h1-12,14,28H,13,15H2,(H,29,33)
• InChI Key: BYPJYNRFODRIIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C3=NN=C(N3C4=CC=C(C=C4)F)SCC(=O)NCC5=CC=C(C=C5)F
• Molecular Formula: C25H19F2N5OS
• Molecular Weight: 475.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It contains a 1,2,4-triazole ring, which is a type of heterocyclic aromatic ring containing two nitrogen atoms and three carbon atoms. Attached to this triazole ring is an indole ring, another type of heterocyclic aromatic ring system that contains a benzene ring fused to a pyrrole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of fluorine atoms could increase its lipophilicity, potentially improving its ability to cross biological membranes.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Compounds containing indole rings are found in many natural products and pharmaceuticals and have a wide range of biological activities.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and its potential biological activities. This could involve in vitro studies, in vivo studies, and computational modeling.